molecular formula C16H13ClFNO3 B6410424 2-Chloro-5-[4-(ethylcarbamoyl)-3-fluorophenyl]benzoic acid, 95% CAS No. 1261914-60-6

2-Chloro-5-[4-(ethylcarbamoyl)-3-fluorophenyl]benzoic acid, 95%

Cat. No. B6410424
CAS RN: 1261914-60-6
M. Wt: 321.73 g/mol
InChI Key: UQAKPOQLOHTSCI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Chloro-5-[4-(ethylcarbamoyl)-3-fluorophenyl]benzoic acid, commonly referred to as CEFBA, is a chemical compound with a wide range of applications in scientific research. It is a white crystalline solid that is soluble in water, ethanol, and other organic solvents. CEFBA is a versatile compound that has been used in a variety of research areas, including organic synthesis, medicinal chemistry, and biochemistry.

Scientific Research Applications

CEFBA has numerous applications in scientific research. It has been used in the synthesis of a variety of compounds, including pharmaceuticals, pesticides, and polymers. In addition, CEFBA has been used in studies of enzyme kinetics and protein-ligand binding. It has also been used in studies of the structure and function of proteins and nucleic acids.

Mechanism of Action

CEFBA is an inhibitor of monoamine oxidase (MAO) enzymes. It binds to the active sites of these enzymes and prevents them from catalyzing the oxidation of monoamine neurotransmitters such as serotonin, norepinephrine, and dopamine. CEFBA also has anticonvulsant activity, likely due to its inhibition of sodium channels.
Biochemical and Physiological Effects
CEFBA has a variety of effects on biochemical and physiological systems. It has been shown to inhibit the activity of MAO enzymes, which play a role in the regulation of mood and behavior. In addition, CEFBA has been shown to reduce seizure activity in animal models, likely due to its inhibition of sodium channels. It has also been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.

Advantages and Limitations for Lab Experiments

CEFBA is a versatile and widely used compound in scientific research. It is relatively easy to synthesize, and is available in high purity. In addition, CEFBA is soluble in a variety of solvents, making it suitable for use in a variety of laboratory experiments. Its inhibitory activity against MAO enzymes makes it useful for studies of enzyme kinetics and protein-ligand binding. However, CEFBA can be toxic in high concentrations, and its use should be limited to laboratory experiments only.

Future Directions

There are a number of potential future directions for research involving CEFBA. One potential area of research is the development of new compounds based on CEFBA’s structure. In addition, further studies of the biochemical and physiological effects of CEFBA are needed. Another potential area of research is the development of new methods of synthesis for CEFBA. Finally, further studies of the mechanism of action of CEFBA are needed to better understand its effects on various biochemical and physiological systems.

Synthesis Methods

CEFBA can be synthesized through a variety of methods. The most common method is the reaction of 4-fluorobenzaldehyde and ethyl chloroformate in the presence of a base such as potassium carbonate. The reaction yields CEFBA in high yields, typically greater than 95%. Other methods of synthesis include the reaction of 4-fluorobenzaldehyde with ethyl chloroformate in the presence of a base such as sodium hydroxide, and the reaction of 4-fluorobenzaldehyde and ethyl chloroformate in the presence of a base such as triethylamine.

properties

IUPAC Name

2-chloro-5-[4-(ethylcarbamoyl)-3-fluorophenyl]benzoic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H13ClFNO3/c1-2-19-15(20)11-5-3-10(8-14(11)18)9-4-6-13(17)12(7-9)16(21)22/h3-8H,2H2,1H3,(H,19,20)(H,21,22)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UQAKPOQLOHTSCI-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCNC(=O)C1=C(C=C(C=C1)C2=CC(=C(C=C2)Cl)C(=O)O)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H13ClFNO3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10691923
Record name 4-Chloro-4'-(ethylcarbamoyl)-3'-fluoro[1,1'-biphenyl]-3-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10691923
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

321.73 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Chloro-5-[4-(ethylcarbamoyl)-3-fluorophenyl]benzoic acid

CAS RN

1261914-60-6
Record name 4-Chloro-4'-(ethylcarbamoyl)-3'-fluoro[1,1'-biphenyl]-3-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10691923
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.